molecular formula C7H14O2 B8275033 4-Cyclopropylbutane-1,3-diol

4-Cyclopropylbutane-1,3-diol

Cat. No.: B8275033
M. Wt: 130.18 g/mol
InChI Key: ZNHLJVBIPSHRCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Cyclopropylbutane-1,3-diol is a useful research compound. Its molecular formula is C7H14O2 and its molecular weight is 130.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C7H14O2

Molecular Weight

130.18 g/mol

IUPAC Name

4-cyclopropylbutane-1,3-diol

InChI

InChI=1S/C7H14O2/c8-4-3-7(9)5-6-1-2-6/h6-9H,1-5H2

InChI Key

ZNHLJVBIPSHRCL-UHFFFAOYSA-N

Canonical SMILES

C1CC1CC(CCO)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 3.23 g (13.91 mmol) of the title compound in step (i) of Example XA1 in tetrahydrofuran (31.3 ml) was cooled to 0° C. Lithiumaluminum hydride (2.11 g, 55.62 mmol) was then added thereto, and the mixture was stirred for 2.5 hr. Thereafter, the reaction solution was stirred at room temperature for one hr. Lithium aluminum hydride (0.528 g, 13.91 mmol) was added thereto, and the mixture was stirred at room temperature for one hr. A saturated aqueous sodium potassium tartrate solution was added thereto, and the mixture was extracted with diethyl ether. The extract was dried over anhydrous sodium sulfate and was then filtered. The filtrate was concentrated at a low temperature under the reduced pressure. The residue was purified by column chromatography on silica gel (hexane:diethyl ether=1:1 to 1:4) to give the title compound as a crude product.
Quantity
2.11 g
Type
reactant
Reaction Step One
Quantity
0.528 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
31.3 mL
Type
reactant
Reaction Step Four

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